2-Amino-6-(tert-butyl)-4-(4-chlorophenyl)nicotinonitrile

• IUPAC Name: 2-amino-6-tert-butyl-4-(4-chlorophenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C16H16ClN3/c1-16(2,3)14-8-12(13(9-18)15(19)20-14)10-4-6-11(17)7-5-10/h4-8H,1-3H3,(H2,19,20)
• InChI Key: GQKPZAQJUMQJQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=C(C(=C1)C2=CC=C(C=C2)Cl)C#N)N
• Molecular Formula: C16H16ClN3
• Molecular Weight: 285.77 g/mol

Description

2-Amino-6-(tert-butyl)-4-(4-chlorophenyl)nicotinonitrile, also known as 2A6TBCPN, is an organic compound that has recently become of interest in the scientific community due to its potential applications in various fields. It is a derivative of the heterocyclic compound nicotinonitrile, which is a nitrogen-containing organic compound. This derivative has a unique structure and properties that make it a promising candidate for use in a variety of scientific research applications.

Scientific Research Applications

2-Amino-6-(tert-butyl)-4-(4-chlorophenyl)nicotinonitrile has been studied for its potential applications in various scientific research areas. It has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neuronal transmission. This makes it a promising candidate for use in the development of drugs to treat neurological disorders such as Alzheimer’s disease. In addition, 2-Amino-6-(tert-butyl)-4-(4-chlorophenyl)nicotinonitrile has also been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation. This makes it a promising candidate for use in the development of anti-inflammatory drugs.

Mechanism of Action

Target of Action

The presence of atert-butyl group and a chlorophenyl group could suggest that it might interact with hydrophobic pockets in proteins or enzymes .

Mode of Action

Without specific information, it’s difficult to say exactly how this compound interacts with its targets. Thetert-butyl group is known for its unique reactivity pattern , which might influence the compound’s mode of action.

Biochemical Pathways

Again, without specific information, it’s hard to determine the exact biochemical pathways this compound affects. Compounds with similar structures have been used in organic synthesis , suggesting that they might play a role in certain chemical reactions or pathways.

Action Environment

The action of this compound could be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. For example, the stability of boronic acids and their esters, which are structurally similar to this compound, is known to be influenced by water .

Advantages and Limitations for Lab Experiments

2-Amino-6-(tert-butyl)-4-(4-chlorophenyl)nicotinonitrile has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it a cost-effective option for research. Another advantage is that it has a wide range of potential applications in scientific research, which makes it a versatile compound. A limitation is that it is a relatively new compound, so not much is known about its long-term effects or safety.

Future Directions

There are a number of potential future directions for research on 2-Amino-6-(tert-butyl)-4-(4-chlorophenyl)nicotinonitrile. One potential direction is to investigate its potential use in the development of drugs to treat neurological disorders such as Alzheimer’s disease. Another potential direction is to investigate its potential use in the development of anti-inflammatory drugs. Additionally, further research could be done to investigate its long-term effects and safety.

Synthesis Methods

2-Amino-6-(tert-butyl)-4-(4-chlorophenyl)nicotinonitrile can be synthesized through a multistep reaction involving the reaction of 4-chlorobenzonitrile with tert-butyl amine, followed by the reaction of the resulting product with 2-amino-6-chlorobenzonitrile. This reaction sequence yields the desired 2-Amino-6-(tert-butyl)-4-(4-chlorophenyl)nicotinonitrile product in good yield. The reaction is carried out in a solvent system of ethyl acetate and acetonitrile.